Cas no 1261899-62-0 (5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid)

• Product Name: 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid
• CAS No: 1261899-62-0
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• MDL: MFCD18318116
• CID: 2762161
• PubChem ID: 53224034
• Update Time: 2025-10-28

5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318116
• 1261899-62-0
• 5-(3,5-Dichlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• DTXSID90688038
• 5-(3,5-DICHLOROPHENYL)-6-HYDROXYNICOTINIC ACID
• 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid, 95%
• 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid

• MDL： MFCD18318116
• Inchi： 1S/C12H7Cl2NO3/c13-8-1-6(2-9(14)4-8)10-3-7(12(17)18)5-15-11(10)16/h1-5H,(H,15,16)(H,17,18)
• InChI Key： RHYPJNFHGRBGMS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(NC=C(C(=O)O)C=1)=O)Cl

Computed Properties

• Exact Mass: 282.9802985Da
• Monoisotopic Mass: 282.9802985Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid

5-(3,5-Dichlorophenyl)-6-hydroxynicotinic Acid (CAS 1261899-62-0): A Comprehensive Overview

In the realm of fine chemicals and pharmaceutical intermediates, 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid (CAS 1261899-62-0) has emerged as a compound of significant interest. This heterocyclic carboxylic acid derivative combines a nicotinic acid core with a dichlorophenyl substituent, creating unique chemical properties that make it valuable for various applications. The hydroxynicotinic acid moiety, in particular, contributes to its versatility in synthetic chemistry.

The molecular structure of 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid features a pyridine ring substituted at position 6 with a hydroxyl group and at position 5 with a 3,5-dichlorophenyl group. This arrangement gives the compound distinct electronic characteristics that influence its reactivity and interaction with other molecules. Researchers have shown growing interest in this compound due to its potential as a building block for more complex molecular architectures.

Recent trends in chemical research highlight the importance of chlorophenyl-substituted nicotinic acids in drug discovery programs. The presence of both electron-withdrawing chlorine atoms and the electron-donating hydroxyl group creates an interesting electronic balance that can be exploited in medicinal chemistry. This compound serves as a valuable intermediate for the synthesis of potential therapeutic agents targeting various biological pathways.

From a synthetic chemistry perspective, 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid offers several advantages. The compound demonstrates good stability under standard laboratory conditions, making it practical for storage and handling. Its moderate solubility in common organic solvents facilitates its use in various reaction conditions. These properties contribute to its growing popularity in pharmaceutical research and development.

The applications of CAS 1261899-62-0 extend beyond pharmaceutical intermediates. Recent studies have explored its potential in material science, particularly in the development of specialized polymers and coordination complexes. The compound's ability to act as a ligand for metal ions opens possibilities for creating novel materials with tailored properties. This dual functionality as both a pharmaceutical intermediate and material science component makes it particularly valuable in interdisciplinary research.

Quality control and analytical characterization of 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The availability of high-purity material has been crucial for its adoption in sensitive synthetic pathways.

Market trends indicate growing demand for specialized hydroxynicotinic acid derivatives, with CAS 1261899-62-0 being no exception. The compound's unique structural features make it difficult to replace in certain synthetic routes, creating a stable niche in the fine chemicals market. Manufacturers continue to optimize production processes to meet the increasing demand from both academic and industrial sectors.

Environmental considerations for 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid follow standard protocols for handling aromatic compounds. While not classified as highly hazardous, proper disposal methods should be observed to minimize environmental impact. The compound's relatively low volatility reduces airborne exposure risks, but standard laboratory precautions remain advisable during handling.

Future research directions for CAS 1261899-62-0 may explore its potential in emerging fields such as green chemistry and sustainable synthesis. The compound's structural features could be leveraged in catalytic systems or as templates for biodegradable materials. These potential applications align with current trends toward environmentally friendly chemical processes.

For researchers working with chlorophenyl-substituted heterocycles, understanding the properties and applications of 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid provides valuable insights. Its combination of aromatic and heterocyclic elements creates a versatile scaffold that can be modified for various purposes. The compound continues to attract attention as synthetic methodologies advance and new applications are discovered.

In conclusion, 5-(3,5-Dichlorophenyl)-6-hydroxynicotinic acid (CAS 1261899-62-0) represents an important member of the hydroxynicotinic acid family with diverse applications in pharmaceutical and materials research. Its unique structural features and chemical properties ensure its continued relevance in scientific investigations. As research into specialized organic compounds progresses, this compound is likely to maintain its position as a valuable tool for synthetic chemists and materials scientists alike.